Cas no 1707603-29-9 (1-[4-(2-Fluoro-benzyl)-3-oxo-3,4-dihydro-pyrazin-2-yl]-piperidine-3-carboxylic acid)

• Product Name: 1-[4-(2-Fluoro-benzyl)-3-oxo-3,4-dihydro-pyrazin-2-yl]-piperidine-3-carboxylic acid
• CAS No: 1707603-29-9
• MF: C₁₇H₁₈FN₃O₃
• MW: 331.341527462006
• CID: 5181462
• Update Time: 2025-06-10

1-[4-(2-Fluoro-benzyl)-3-oxo-3,4-dihydro-pyrazin-2-yl]-piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-Fluoro-benzyl)-3-oxo-3,4-dihydro-pyrazin-2-yl]-piperidine-3-carboxylic acid

• Inchi： 1S/C17H18FN3O3/c18-14-6-2-1-4-12(14)10-21-9-7-19-15(16(21)22)20-8-3-5-13(11-20)17(23)24/h1-2,4,6-7,9,13H,3,5,8,10-11H2,(H,23,24)
• InChI Key： SHBKQRORBVBZAN-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CN(CC3=CC=CC=C3F)C2=O)CCCC(C(O)=O)C1

Additional information on 1-[4-(2-Fluoro-benzyl)-3-oxo-3,4-dihydro-pyrazin-2-yl]-piperidine-3-carboxylic acid

Comprehensive Overview of 1-[4-(2-Fluoro-benzyl)-3-oxo-3,4-dihydro-pyrazin-2-yl]-piperidine-3-carboxylic acid (CAS No. 1707603-29-9)

1-[4-(2-Fluoro-benzyl)-3-oxo-3,4-dihydro-pyrazin-2-yl]-piperidine-3-carboxylic acid (CAS No. 1707603-29-9) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. The compound combines a piperidine-3-carboxylic acid moiety with a 2-fluoro-benzyl-substituted dihydropyrazinone scaffold, making it a promising candidate for drug discovery. Researchers are particularly interested in its role as a modulator of enzymatic activity and its potential in targeting inflammatory pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for fluorinated heterocycles like 1-[4-(2-Fluoro-benzyl)-3-oxo-3,4-dihydro-pyrazin-2-yl]-piperidine-3-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. This compound's CAS No. 1707603-29-9 is frequently searched in academic databases and patent literature, reflecting its relevance in medicinal chemistry and biopharmaceutical innovation. Its structural complexity also makes it a subject of interest for computational chemists employing AI-driven molecular modeling to predict its binding affinities and optimize its pharmacokinetic properties.

The 2-fluoro-benzyl group in this compound is a critical functional moiety, often associated with improved target selectivity and reduced off-target effects—a key consideration in modern drug design. Additionally, the dihydropyrazinone core is known for its versatility in interacting with biological targets, particularly in kinase inhibition and GPCR modulation. These attributes have led to investigations into its potential applications in neurodegenerative diseases and autoimmune disorders, areas where current therapies often face limitations in efficacy and safety.

From a synthetic chemistry perspective, CAS No. 1707603-29-9 represents a challenge due to its multifunctional groups and stereochemical considerations. Recent advancements in green chemistry and catalytic fluorination have enabled more efficient routes to its production, addressing industry demands for sustainable synthesis. The compound's carboxylic acid functionality further allows for derivatization into esters, amides, or salts, expanding its utility in prodrug development and formulation science.

As the scientific community continues to explore 1-[4-(2-Fluoro-benzyl)-3-oxo-3,4-dihydro-pyrazin-2-yl]-piperidine-3-carboxylic acid, its inclusion in high-throughput screening libraries underscores its translational potential. With growing interest in small-molecule therapeutics and fragment-based drug discovery, this compound exemplifies the intersection of innovation and practicality in contemporary pharmaceutical research. Its CAS No. 1707603-29-9 serves as a pivotal identifier for researchers navigating the expanding landscape of bioactive molecules.